Cas no 91196-84-8 (3-Azetidinecarboxamide, 1-(diphenylmethyl)-N-methyl-)

• Product Name: 3-Azetidinecarboxamide, 1-(diphenylmethyl)-N-methyl-
• CAS No: 91196-84-8
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 1961414
• PubChem ID: 13772849
• Update Time: 2025-04-21

3-Azetidinecarboxamide, 1-(diphenylmethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxamide, 1-(diphenylmethyl)-N-methyl-
• DB-201546
• 1-benzhydrylazetidine-3-carboxylic acid methylamide
• 91196-84-8
• 1-Benzhydryl-N-methylazetidine-3-carboxamide
• UTTGFPMATFUNMK-UHFFFAOYSA-N
• 1-(diphenylmethyl)-N-methyl-3-azetidinecarboxamide
• 1-Benzhydrylazetidin-3-carboxylic acid methylamide
• 1-diphenylmethyl-N-methyl-3-azetidinecarboxamide
• SCHEMBL1366519

• Inchi： 1S/C18H20N2O/c1-19-18(21)16-12-20(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3,(H,19,21)
• InChI Key： UTTGFPMATFUNMK-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1)NC

Computed Properties

• Exact Mass: 280.157563266Da
• Monoisotopic Mass: 280.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų